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Compound of Interest

(R)-1-Boc-3-
Compound Name:
methanesulfonyloxypyrrolidine

Cat. No.: B171146

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for (R)-1-Boc-3-
methanesulfonyloxypyrrolidine, a key building block in pharmaceutical research and
development. Adherence to these guidelines is crucial for ensuring a safe laboratory
environment and minimizing potential hazards. This document summarizes key safety data,
outlines detailed handling protocols, and provides emergency procedures.

Chemical and Physical Properties

(R)-1-Boc-3-methanesulfonyloxypyrrolidine is a solid organic compound.[1] Key
physicochemical data are summarized in the table below.
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Property Value Source
Molecular Formula C10H19NOsS [1112]
Molecular Weight 265.33 g/mol [1][2]
Appearance Solid [1]
Purity Typically 296% [2]
Storage Temperature 2-8°C [3]

Hazard Identification and Classification

While a specific hazard classification for (R)-1-Boc-3-methanesulfonyloxypyrrolidine is not
readily available, data from structurally similar compounds, such as (R)-Methyl 1-Boc-
pyrrolidine-3-carboxylate, suggest the following potential hazards:

o Skin Irritation: May cause skin irritation.[4]
o Eye Irritation: May cause serious eye irritation.[4]
o Respiratory Tract Irritation: May cause respiratory irritation if inhaled.[4]

It is prudent to handle this compound as potentially harmful if swallowed, in contact with skin, or
if inhaled.

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling (R)-1-Boc-3-
methanesulfonyloxypyrrolidine to minimize exposure risk.
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or a

face shield in combination with

goggles.

Protects against potential

splashes or dust particles.

Hand Protection

Chemically resistant gloves

(e.g., nitrile, neoprene).

Prevents direct skin contact.

Skin and Body Protection

Laboratory coat.

Prevents contamination of

personal clothing and skin.

Respiratory Protection

Work in a well-ventilated area
or under a chemical fume
hood. If ventilation is
inadequate, a NIOSH-
approved respirator is

required.

Avoids inhalation of dust or

aerosols.

Safe Handling and Storage Protocols

A systematic approach to handling and storage is essential for maintaining the integrity of the

compound and ensuring laboratory safety.

Handling Protocol

A generalized workflow for safely handling (R)-1-Boc-3-methanesulfonyloxypyrrolidine is

depicted below.
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General Laboratory Chemical Handling Workflow

Experimental Protocol for Handling:

e Preparation: Work in a well-ventilated area, preferably within a certified chemical fume hood.
Assemble all necessary equipment and reagents before commencing work.

o Personal Protective Equipment: Don the appropriate PPE as detailed in the table above.

» Handling:
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[e]

Avoid generating dust.

o

Weigh and transfer the solid compound in a fume hood to minimize inhalation risks.

[¢]

Keep the container tightly closed when not in use.[4]

[¢]

Avoid contact with skin, eyes, and clothing.[4]

o Post-Handling: After handling, wash hands thoroughly with soap and water.

Storage Protocol

Proper storage is critical to maintain the stability and purity of (R)-1-Boc-3-
methanesulfonyloxypyrrolidine.

o Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[3] The
recommended storage temperature is 2-8°C.[3]

o Incompatibilities: Keep away from incompatible materials such as strong oxidizing agents.[3]
[4] The compound may also be moisture-sensitive.[4]

Emergency Procedures

In the event of an exposure or spill, follow these first-aid and emergency measures
immediately.

First-Aid Measures
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Exposure Route First-Aid Procedure

Move the person to fresh air. If not breathing,

Inhalation give artificial respiration. Seek medical attention.

[4]

) Wash off with soap and plenty of water. Seek
Skin Contact ) S )
medical attention if irritation persists.[4]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Get immediate medical attention.[4]

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion . . . .
mouth with water. Seek immediate medical

attention.[4]

Spill and Leak Procedures

» Evacuate: Evacuate unnecessary personnel from the area.
o Ventilate: Ensure adequate ventilation.

o Containment: Wear appropriate PPE. For small spills, use an absorbent material to clean up
and place it in a suitable container for disposal. For large spills, prevent entry into waterways
and contact emergency services.

» Disposal: Dispose of waste in accordance with federal, state, and local environmental control
regulations.

Stability and Reactivity

» Stability: Stable under recommended storage conditions.

» Conditions to Avoid: Avoid contact with strong oxidizing agents.[3][4]
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e Hazardous Decomposition Products: Upon combustion, may produce hazardous
decomposition products including oxides of carbon and nitrogen.

Disposal Considerations

All waste materials, including contaminated PPE and empty containers, must be disposed of in
accordance with all applicable federal, state, and local regulations for hazardous waste. Do not
dispose of down the drain or with general household waste.

This guide is intended to provide a comprehensive overview of the safety and handling
precautions for (R)-1-Boc-3-methanesulfonyloxypyrrolidine. It is imperative that all
personnel handling this compound are thoroughly trained in these procedures and have access
to the appropriate safety equipment. Always consult the most up-to-date Safety Data Sheet
(SDS) from your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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